Cas no 142978-25-4 (6-(2,2-Dicyanovinyl)-N-(2-hydroxyethyl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 6-(2,2-Dicyanovinyl)-N-(2-hydroxyethyl)-1,2,3,4-tetrahydroquinoline
• CAS No: 142978-25-4
• MF: C₁₅H₁₅N₃O
• MW: 253.299103021622
• CID: 143011
• PubChem ID: 15353358
• Update Time: 2025-05-24

6-(2,2-Dicyanovinyl)-N-(2-hydroxyethyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[[1,2,3,4-tetrahydro-1-(2-hydroxyethyl)-6-quinolinyl]methylene]-
• 6-(2,2-Dicyanovinyl)-N-(2-hydroxyethyl)-1,2,3,4-tetrahydroquinoline
• 2-[[1-(2-hydroxyethyl)-3,4,4a,5-tetrahydro-2H-quinolin-6-yl]methylidene]propanedinitrile
• Propanedinitrile, ((1,2,3,4-tetrahydro-1-(2-hydroxyethyl)-6-quinolinyl)methlene)-
• Propanedinitrile, [[1,2,3,4-tetrahydro-1-(2-hydroxyethyl)-6-quinolinyl]methylene]-
• {[1-(2-Hydroxyethyl)-1,2,3,4-tetrahydroquinolin-6-yl]methylidene}propanedinitrile
• 2-((1-(2-Hydroxyethyl)-1,2,3,4-tetrahydroquinolin-6-yl)methylene)malononitrile
• SCHEMBL2118792
• DTXSID10931699
• 142978-25-4
• 1-(2-Hydroxyethyl)-6-((2,2-dicyano)vinyl)-2,3,4-trihydroquinoline
• 1-(2-hydroxyethyl)-6-[(2,2-dicyano)vinyl]-2,3,4-trihydroquinoline
• 6-DCQ
• 2-[[1-(2-hydroxyethyl)-3,4-dihydro-2H-quinolin-6-yl]methylidene]propanedinitrile
• starbld0006004
• J-007729
• Propanedinitrile, ((1,2,3,4-tetrahydro-1-(2-hydroxyethyl)-6-quinolinyl)methylene)-

• Inchi： 1S/C15H15N3O/c16-10-13(11-17)8-12-3-4-15-14(9-12)2-1-5-18(15)6-7-19/h3-4,8-9,19H,1-2,5-7H2
• InChI Key： RGUQKVWEEHYKMS-UHFFFAOYSA-N
• SMILES： OCCN1C2C=CC(/C=C(\C#N)/C#N)=CC=2CCC1

Computed Properties

• Exact Mass: 255.13700
• Monoisotopic Mass: 253.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 71.05000
• LogP: 1.70236

6-(2,2-Dicyanovinyl)-N-(2-hydroxyethyl)-1,2,3,4-tetrahydroquinoline Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 6-(2,2-Dicyanovinyl)-N-(2-hydroxyethyl)-1,2,3,4-tetrahydroquinoline

Recent Advances in the Study of 6-(2,2-Dicyanovinyl)-N-(2-hydroxyethyl)-1,2,3,4-tetrahydroquinoline (CAS: 142978-25-4)

The compound 6-(2,2-Dicyanovinyl)-N-(2-hydroxyethyl)-1,2,3,4-tetrahydroquinoline (CAS: 142978-25-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel therapeutics. Its structural motif, which includes a tetrahydroquinoline core and a dicyanovinyl group, has been shown to interact with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. Researchers have employed advanced synthetic strategies to optimize the compound's pharmacokinetic properties, enhancing its bioavailability and stability.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways. For instance, in vitro studies have demonstrated its inhibitory effects on certain kinases, suggesting potential applications in oncology. Additionally, its neuroprotective properties have been investigated in models of neurodegenerative disorders, with promising results indicating reduced oxidative stress and improved neuronal survival.

Further investigations into the mechanism of action of 6-(2,2-Dicyanovinyl)-N-(2-hydroxyethyl)-1,2,3,4-tetrahydroquinoline have revealed its interaction with mitochondrial function. The compound has been shown to stabilize mitochondrial membranes and reduce the production of reactive oxygen species (ROS), which are implicated in various pathological conditions. These findings open new avenues for the development of therapies targeting mitochondrial dysfunction.

In conclusion, the latest research on 6-(2,2-Dicyanovinyl)-N-(2-hydroxyethyl)-1,2,3,4-tetrahydroquinoline underscores its potential as a versatile therapeutic agent. Ongoing studies are expected to further elucidate its pharmacological profile and explore its applications in treating complex diseases. The compound's unique chemical properties and biological activities make it a valuable candidate for future drug development efforts.